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Compound of Interest

Compound Name: Propionaldehyde diethyl acetal

Cat. No.: B046473 Get Quote

Propionaldehyde Diethyl Acetal: A Guide to Safe
Disposal
For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. This document provides a comprehensive, step-by-step guide for the safe disposal

of propionaldehyde diethyl acetal, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions
Propionaldehyde diethyl acetal is a highly flammable liquid and vapor.[1][2][3] Strict

adherence to safety protocols is essential to mitigate risks.

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment, including flame-retardant lab coats, chemical-resistant gloves (e.g., nitrile), and

safety goggles or a face shield.

Ventilation: Handle the chemical in a well-ventilated area, preferably within a chemical fume

hood, to minimize the inhalation of vapors.

Ignition Sources: Keep propionaldehyde diethyl acetal away from all sources of ignition,

including open flames, sparks, hot surfaces, and static discharge.[1][2] Use non-sparking

tools when handling containers.[1][2]
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Storage: Store the chemical in a tightly closed, properly labeled container in a cool, dry, and

well-ventilated area designated for flammable liquids.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for propionaldehyde diethyl acetal:

Property Value

CAS Number 4744-08-5[4]

Molecular Formula C7H16O2[4]

Molecular Weight 132.20 g/mol

Boiling Point 122.8 °C[4]

Flash Point 12 °C (53.6 °F) - closed cup

Density 0.815 g/mL at 25 °C[4]

Refractive Index n20/D 1.389

Step-by-Step Disposal Protocol
The disposal of propionaldehyde diethyl acetal must comply with all federal, state, and local

regulations.[3][5] This substance is considered a hazardous waste due to its ignitability.

1. Waste Identification and Classification:

Propionaldehyde diethyl acetal is classified as a flammable liquid (Hazard Class 3).[6]

Under the Resource Conservation and Recovery Act (RCRA), it is considered a hazardous

waste.[7]

2. Waste Collection and Storage:

Collect waste propionaldehyde diethyl acetal in a dedicated, leak-proof, and properly

labeled hazardous waste container.[8] The container should be compatible with the chemical;

high-density polyethylene (HDPE) is often a suitable choice.[5]
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The waste container must be clearly labeled as "Hazardous Waste," and the full chemical

name "Propionaldehyde Diethyl Acetal" must be written out.[7] Do not use abbreviations.

[7]

Keep the waste container tightly closed except when adding waste.[8]

Store the waste container in a designated hazardous waste accumulation area that is secure

and away from incompatible materials.[8]

3. Spill and Emergency Procedures:

In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

Remove all ignition sources.

For small spills, absorb the material with an inert absorbent such as sand, vermiculite, or

commercial sorbent pads.[3]

Collect the absorbent material and the spilled chemical using non-sparking tools and place it

in a sealed, labeled container for hazardous waste disposal.[1]

For large spills, contact your institution's Environmental Health and Safety (EHS) department

immediately.

4. Final Disposal:

Disposal of propionaldehyde diethyl acetal must be handled by a licensed hazardous

waste disposal contractor. Do not dispose of this chemical down the drain or in regular trash.

[7][9]

Your institution's EHS department will coordinate the pickup and disposal of the hazardous

waste.[7][10]

It is often recommended to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Logical Workflow for Disposal
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The following diagram illustrates the decision-making process for the proper disposal of

propionaldehyde diethyl acetal.

Propionaldehyde Diethyl Acetal Disposal Workflow
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Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of propionaldehyde diethyl acetal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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